Cas no 1247731-80-1 ([1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol)

[1-(4-Fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol is a fluorinated triazole derivative characterized by its heterocyclic structure incorporating a hydroxymethyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthesis. The presence of the 4-fluoro-2-methylphenyl moiety enhances its lipophilicity, while the triazole ring contributes to stability and reactivity. The hydroxymethyl group offers a modifiable site for further functionalization, making it valuable for derivatization in drug discovery. Its well-defined structure and purity make it suitable for applications requiring precise molecular scaffolds. The compound is typically handled under standard laboratory conditions, with stability dependent on proper storage.
[1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol structure
1247731-80-1 structure
Product Name:[1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
CAS No:1247731-80-1
MF:C10H10FN3O
MW:207.204305171967
CID:4564475
PubChem ID:62399391
Update Time:2025-06-07

[1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
    • [1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
    • Inchi: 1S/C10H10FN3O/c1-7-4-8(11)2-3-10(7)14-5-9(6-15)12-13-14/h2-5,15H,6H2,1H3
    • InChI Key: BUCIXARPEXIWAV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2C)C=C(CO)N=N1

Computed Properties

  • Exact Mass: 207.08079011g/mol
  • Monoisotopic Mass: 207.08079011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.9Ų

[1-(4-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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